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Compound of Interest

Compound Name: 3-Chlorophenanthrene

Cat. No.: B1352327

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural features of 3-Chlorophenanthrene. The information is curated for professionals in
research and development, with a focus on clarity, data accessibility, and practical application.

Chemical Identity and Properties

3-Chlorophenanthrene is a chlorinated polycyclic aromatic hydrocarbon (cPAH). Its

fundamental chemical and physical properties are summarized in the tables below for easy
reference and comparison.

Identifiers and Descriptors

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1352327?utm_src=pdf-interest
https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier/Descriptor

Value

IUPAC Name 3-chlorophenanthrene[1]
CAS Registry Number 715-51-5[1]
Molecular Formula C14HoCI[1]

SMILES C1=CC=C2C(=C1)C=CC3=C2C=C(C=C3)CI[1]
e INChI=1S/C14H9Cl/c15-12-8-7-11-6-5-10-3-1-2-
n

4-13(10)14(11)9-12/h1-9H[1]
InChiKey BVFIJTESUEYBUOL-UHFFFAOYSA-N[1]

Physicochemical Properties

Property Value
Molecular Weight 212.67 g/mol [1]
Exact Mass 212.0392780 Da[1]

Monoisotopic Mass

212.0392780 Da[1]

Appearance Solid (physical state)

Melting Point 80.5-81.5 °C[Z]

XLogP3 5.4[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 0[1]

Rotatable Bond Count 0[1]

Topological Polar Surface Area 0 A[1]

Heavy Atom Count 15[1]

Complexity 225[1]
Chemical Structure
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The molecular structure of 3-Chlorophenanthrene consists of a phenanthrene backbone,
which is a polycyclic aromatic hydrocarbon composed of three fused benzene rings in a non-
linear arrangement. A single chlorine atom is substituted at the 3-position of this ring system.

Figure 1. Chemical structure of 3-Chlorophenanthrene.

Experimental Protocols

While a specific, detailed, and contemporary synthesis protocol for 3-Chlorophenanthrene is
not readily available in the searched literature, its preparation from 3-aminophenanthrene has
been reported.[2] This transformation is classically achieved via the Sandmeyer reaction.
Below is a generalized experimental protocol based on this well-established method.

Synthesis of 3-Chlorophenanthrene via Sandmeyer
Reaction

The Sandmeyer reaction is a versatile method for the synthesis of aryl halides from aryl
diazonium salts, utilizing a copper(l) salt as a catalyst.[3][4][5]

Logical Workflow for the Synthesis of 3-Chlorophenanthrene
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Figure 2. Synthetic workflow for 3-Chlorophenanthrene.

Detailed Methodology:
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e Diazotization of 3-Aminophenanthrene:

o

3-Aminophenanthrene is dissolved in a cooled aqueous solution of hydrochloric acid.

[¢]

The solution is maintained at a temperature of 0-5 °C using an ice bath.

[¢]

A solution of sodium nitrite in water is added dropwise with constant stirring, ensuring the
temperature does not rise above 5 °C.

o

The reaction progress is monitored for the formation of the diazonium salt.

e Sandmeyer Reaction:

o

A solution of copper(l) chloride in hydrochloric acid is prepared.

[¢]

The cold diazonium salt solution is slowly added to the copper(l) chloride solution.

[¢]

The reaction mixture is allowed to warm to room temperature, and nitrogen gas evolution
is observed.

[e]

The mixture is then heated to ensure the complete decomposition of the diazonium salt.

o Work-up and Purification:

o After cooling, the reaction mixture is extracted with a suitable organic solvent (e.qg.,
dichloromethane or diethyl ether).

o The combined organic extracts are washed with water and then with a dilute sodium
bicarbonate solution to remove any residual acid.

o The organic layer is dried over an anhydrous drying agent like sodium sulfate.

o The solvent is removed under reduced pressure to yield the crude product.

o Purification of the crude 3-Chlorophenanthrene can be achieved by column
chromatography on silica gel or by recrystallization from a suitable solvent system (e.g.,
ethanol/water).
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Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a primary technique for the identification and quantification of 3-
Chlorophenanthrene.

o Sample Preparation: Samples containing 3-Chlorophenanthrene are typically extracted
using a suitable solvent, and the extract is concentrated.

e GC Conditions: A capillary column with a non-polar stationary phase is commonly used for
the separation of polycyclic aromatic hydrocarbons. The oven temperature is programmed to
ramp up to allow for the elution of compounds with a wide range of boiling points.

o MS Detection: The mass spectrometer is operated in electron ionization (EI) mode. For
guantitative analysis, selected ion monitoring (SIM) is often employed to enhance sensitivity
and selectivity. The mass spectrum of 3-Chlorophenanthrene will exhibit a characteristic
molecular ion peak (M*) at m/z 212 and an isotope peak (M+2) at m/z 214 with a relative
intensity of approximately one-third of the molecular ion peak, which is indicative of the
presence of a single chlorine atom.

Infrared (IR) Spectroscopy:

IR spectroscopy can be used to identify the functional groups present in 3-
Chlorophenanthrene.

» Expected Absorptions:
o Aromatic C-H stretching: Peaks are expected in the region of 3100-3000 cm~1.

o Aromatic C=C stretching: A series of sharp absorptions will be present in the 1600-1450
cm~1 region.

o C-H out-of-plane bending: Strong absorptions in the 900-675 cm~1 region are
characteristic of the substitution pattern on the aromatic rings.

o C-Cl stretching: A stretching vibration for the C-Cl bond is expected in the fingerprint
region, typically between 800 and 600 cm~1,

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/product/b1352327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 13C NMR spectroscopy are essential for the structural elucidation of 3-
Chlorophenanthrene.

e 1H NMR: The proton NMR spectrum will show a complex pattern of signals in the aromatic
region (typically & 7.0-9.0 ppm). The integration of these signals will correspond to the nine
aromatic protons. The chemical shifts and coupling constants will be influenced by the
position of the chlorine atom.

e 13C NMR: The carbon NMR spectrum will display signals for the 14 carbon atoms. The
carbon atom attached to the chlorine will experience a downfield shift. The chemical shifts of
the other carbon atoms will also be affected by the substituent. For comparison, the 3C NMR
chemical shifts for the parent phenanthrene molecule have been well-documented.[6]

Applications in Research and Drug Development

As a chlorinated polycyclic aromatic hydrocarbon, 3-Chlorophenanthrene is primarily of
interest in environmental and toxicological research. In the context of drug development,
substituted phenanthrene cores are found in various biologically active molecules.
Understanding the synthesis and properties of halogenated phenanthrenes like 3-
Chlorophenanthrene can be valuable for:

e Medicinal Chemistry: As a building block for the synthesis of more complex molecules with
potential therapeutic applications. Halogenated aromatic compounds are often used to
modulate the electronic and lipophilic properties of drug candidates.

o Metabolism Studies: Investigating the metabolic pathways of chlorinated aromatic
compounds.

» Toxicology Research: Studying the environmental fate and toxicological effects of cPAHSs.

Conclusion

This technical guide has provided a detailed overview of the chemical properties, structure,
synthesis, and analysis of 3-Chlorophenanthrene. The tabulated data offers a quick reference
for its physicochemical properties, while the generalized experimental protocols provide a
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foundation for its synthesis and characterization. The structural visualization and workflow
diagrams aim to enhance the understanding of this molecule for researchers and professionals
in the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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